1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-1-(thiophen-2-ylmethyl)-3-(o-tolyl)thiourea
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Description
1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-1-(thiophen-2-ylmethyl)-3-(o-tolyl)thiourea is a useful research compound. Its molecular formula is C25H27N3OS2 and its molecular weight is 449.63. The purity is usually 95%.
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Scientific Research Applications
Tuberculostatic Activity
Research by Pershin et al. (2004) explored indolylalkylthioureas for their chemotherapeutic properties, particularly focusing on tuberculostatic activity. This study indicates the potential of indolylalkylthioureas in treating tuberculosis, suggesting that similar compounds might exhibit useful biological activities (Pershin, G. N., Zykova, T., Suvorov, N. N., Fedorova, V. S., & Buyanov, V. N., 2004).
Anti-proliferative Activity
Thomas et al. (2017) discovered that 5-alkyl-2-amino-3-methylcarboxylate thiophenes, a class of compounds related to thioureas, showed pronounced anti-proliferative activity against certain tumor cell types, including leukemia/lymphoma, indicating the potential for thiourea derivatives in cancer treatment (Thomas, J., Jecic, A., Vanstreels, E., et al., 2017).
Hypotensive Activity
Fazylov et al. (2016) synthesized novel styryl derivatives based on ethyl-4-(4-methoxyphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate and evaluated their hypotensive activity. This research highlights the potential for similar thiourea derivatives in developing new hypotensive agents (Fazylov, S., Nurkenov, O., Zhivotova, T., et al., 2016).
DNA Binding and Cytotoxicity
Mushtaque et al. (2016) explored the synthesis, characterization, and biological evaluation of a thiourea derivative, demonstrating its ability to bind to DNA and exhibit cytotoxicity against certain cancer cell lines. This suggests that thiourea derivatives could be explored further for their potential in cancer therapy (Mushtaque, M., Jahan, M., Ali, M., et al., 2016).
Properties
IUPAC Name |
1-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-3-(2-methylphenyl)-1-(thiophen-2-ylmethyl)thiourea |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C25H27N3OS2/c1-17-7-4-5-9-23(17)27-25(30)28(16-20-8-6-14-31-20)13-12-21-18(2)26-24-11-10-19(29-3)15-22(21)24/h4-11,14-15,26H,12-13,16H2,1-3H3,(H,27,30) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYXULCBFXYZUQD-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=S)N(CCC2=C(NC3=C2C=C(C=C3)OC)C)CC4=CC=CS4 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27N3OS2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.6 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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